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Compound of Interest

Compound Name: Terbufos sulfone

Cat. No.: B165061

An In-depth Technical Guide on the Physical and Chemical Properties of Terbufos Sulfone

Introduction

Terbufos sulfone (CAS No. 56070-16-7) is a major metabolite and degradation product of
terbufos, a systemic organophosphate insecticide and nematicide.[1][2][3] Like its parent
compound, terbufos sulfone is a potent acetylcholinesterase (AChE) inhibitor, making its
study critical for toxicological and environmental assessments.[4] This document provides a
comprehensive overview of the physical and chemical properties of terbufos sulfone, detailed
experimental protocols for its analysis, and visualizations of its mechanism of action and
analytical workflow, intended for researchers, scientists, and drug development professionals.
Terbufos sulfone, along with terbufos sulfoxide, is considered a degradate of toxicological
concern due to its persistence and mobility in the environment.[1][3][5]

Physical and Chemical Properties

The physical and chemical characteristics of terbufos sulfone are summarized below. These
properties are essential for understanding its environmental fate, transport, and analytical
behavior.

General and Physical Properties
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Property Value Source
Molecular Formula CoH2104PSs3 611718191
Molecular Weight 320.43 g/mol [61[7181[9]
CAS Number 56070-16-7 [71[81[9]
Boiling Point 411.5 £ 47.0 °C (Predicted) [10]
Density ~1.200 g/cm? (Estimate) [10]
Refractive Index 1.5210 (Estimate) [10]

Solubility and Partition Coefficients

Property Value Source
Water Solubility 240 mg/L (at 27 °C) [11]
407.8 mg/L (at 18.5 °C) [10]

Log P (Octanol/Water) 2.58-2.64 [6]
3.188 (Crippen Method) [9]

Synthesis and Mechanism of Action
Synthesis

Terbufos sulfone is not typically synthesized as a primary product but is formed through the
oxidation of the parent compound, terbufos. This transformation occurs both in the environment
through biotic and abiotic processes and within organisms via metabolic pathways, such as
cytochrome P450 action.[4][12] The process involves two key steps:

o Oxidation to Sulfoxide: The thioether sulfur of terbufos is first oxidized to form terbufos
sulfoxide.

o Oxidation to Sulfone: The sulfoxide is then further oxidized to form terbufos sulfone.

This metabolic activation makes the molecule a more efficient inhibitor of acetylcholinesterase.

[4]
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Mechanism of Action: Acetylcholinesterase Inhibition

As an organophosphate, the primary mechanism of toxicity for terbufos sulfone is the
inhibition of the enzyme acetylcholinesterase (AChE).[4][13] AChE is crucial for breaking down
the neurotransmitter acetylcholine (ACh) at the synaptic cleft.

e Phosphorylation: Terbufos sulfone irreversibly binds to and phosphorylates the serine
hydroxyl group at the active site of AChE.[4]

e Enzyme Inactivation: This phosphorylation inactivates the enzyme, preventing it from
hydrolyzing acetylcholine.

e ACh Accumulation: The inability to break down ACh leads to its accumulation in the nervous

system.

o Cholinergic Crisis: The excess acetylcholine causes overstimulation of muscarinic and
nicotinic receptors, leading to a state known as an acute cholinergic crisis, which can be
fatal.[4]
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Mechanism of Acetylcholinesterase (AChE) inhibition by terbufos sulfone.

Experimental Protocols: Analysis
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The standard analytical approach for detecting and quantifying terbufos sulfone in various
matrices (e.g., water, soil, biological tissues) involves extraction followed by chromatographic
separation and detection.

Sample Preparation: Extraction and Cleanup

This protocol is a generalized method based on common techniques for pesticide residue
analysis.[11][14][15]

o Extraction:

o For solid samples (e.qg., soil, crops), weigh a homogenized 10-20 g subsample into a
centrifuge tube.

o Add 20-40 mL of a suitable organic solvent such as acetone or acetonitrile.[14][15]
o Homogenize or vortex vigorously for 1-2 minutes to ensure efficient extraction.
o Centrifuge the sample to separate the solid matrix from the solvent extract.

o Collect the supernatant. Repeat the extraction on the pellet and combine the
supernatants.

e Solid-Phase Extraction (SPE) Cleanup:

o The combined extract is often passed through a cleanup cartridge to remove interfering
co-extractives.

o Adual-layer cartridge containing graphitized carbon black (e.g., ENVI-Carb) and a primary
secondary amine (PSA) sorbent is effective for this purpose.[15]

o Condition the SPE cartridge according to the manufacturer's instructions.
o Load the sample extract onto the cartridge.

o Wash with a non-polar solvent to remove fats and other non-polar interferences.
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o Elute the analytes (terbufos and its metabolites) with a suitable solvent mixture (e.g.,

acetonitrile:toluene).

o Concentrate the eluate under a gentle stream of nitrogen to a final volume of
approximately 1 mL for analysis.

Instrumental Analysis: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a highly effective technique for the separation, identification, and quantification of
terbufos sulfone.[15][16][17]

¢ Gas Chromatograph (GC) Conditions:

[¢]

Column: A short capillary column (e.g., 15 m x 0.25 mm ID, 0.25 pm film thickness) is
often used for rapid separation.[17]

Carrier Gas: Helium at a high linear velocity.

[¢]

Inlet: Splitless injection mode at a temperature of ~250°C.

o

Oven Program: A temperature gradient is used for separation, for example:

o

= |nitial temperature: 80°C, hold for 1 minute.
» Ramp: Increase to 280°C at a rate of 20°C/minute.
» Hold: Maintain 280°C for 5 minutes.

e Mass Spectrometer (MS) Conditions:

o lonization Mode: Chemical lonization (CI) or Electron Impact (El). Positive ion chemical
ionization can generate (M+H) ions indicative of the molecular weight.[17] El is also
commonly used and provides characteristic fragment ions.[15]

o Acquisition Mode: Selected lon Monitoring (SIM) for higher sensitivity and specificity, or full
scan mode for qualitative identification.
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o Identification: Confirmation is based on the retention time and the presence of
characteristic ions matching a certified analytical standard.[8]

Analytical Workflow for Terbufos Sulfone
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General experimental workflow for the analysis of terbufos sulfone.

Conclusion

Terbufos sulfone is a persistent and toxicologically significant metabolite of the insecticide
terbufos. Its properties, particularly its water solubility and potential for environmental mobility,
necessitate robust and sensitive analytical methods for its detection.[1][11] Understanding its
mechanism as an acetylcholinesterase inhibitor is fundamental to assessing its risk to non-
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target organisms, including humans. The protocols and data presented in this guide offer a
technical foundation for researchers engaged in the study of this important environmental
contaminant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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